Cas no 104-67-6 (4-Undecanolide)

• Product Name: 4-Undecanolide
• CAS No: 104-67-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD00005405
• CID: 35286
• PubChem ID: 7714
• Update Time: 2025-04-18

4-Undecanolide Chemical and Physical Properties

Names and Identifiers

• 5-Heptyldihydrofuran-2(3H)-one
• GAMMA.-Undecalactone
• Gamma-Undecalactone
• -Heptyldihydro-furanone
• gamma-Undecanolactone
• 4-n-Heptyl-4-hydroxybutanoic acid lactone
• Undecan-4-olide
• tetradecyl aldehyde
• myristaldehyde
• Aldehyde C14
• Aldehyde C-14 myristic
• tetradecanal
• PEACH ALDEHYDE
• γ-Undecanolactone
• UNDECALACTONE, GAMMA-(AS)
• γ-Undecalactone
• 4-UNDECANOLIDE
• 5-heptyl-2-tetrahydrofuranone
• 5-heptyl-dihydro-furan-2-one
• ALDEHYDE C-14
• FEMA 3091
• Peach
• Peach lactone
• Persicol
• rersicol
• undecan-4
• Undecanoic γ-lactone
• 5-Heptyldihydro-furanone
• undecan-4-
• peachlactone
• 2(3H)-Furanone, 5-heptyldihydro-
• 4-Undecanolide

• MDL： MFCD00005405
• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-7-10-8-9-11(12)13-10/h10H,2-9H2,1H3
• InChI Key： PHXATPHONSXBIL-UHFFFAOYSA-N
• SMILES： CCCCCCCC1OC(=O)CC1
• BRN： 81943

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: It is a colorless to yellowish oily liquid with peach and almond aromas.
• Density: 0.949 g/mL at 25 °C(lit.)
• Melting Point: 164～166℃
• Boiling Point: 164-166 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.45(lit.)
• PSA: 26.30000
• LogP: 3.05250
• FEMA: 3091
• Solubility: Soluble in ethanol (1ml in 5ml of 60% ethanol), benzyl alcohol, benzyl benzoate, propylene glycol, lye, most non-volatile oils and mineral oils, and almost insoluble in glycerol and water.

4-Undecanolide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： S26-S36-S37/39-S36/37
• RTECS：YQ2485000
• Hazardous Material Identification：
• Safety Term：S26-S36-S37/39-S36/37
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

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